3-(2-Thienyl)-6-(trifluoromethyl)thieno[3,2-b]pyridine-2-carboxylic acid

• IUPAC Name: 3-thiophen-2-yl-6-(trifluoromethyl)thieno[3,2-b]pyridine-2-carboxylic acid
• InChI: InChI=1S/C13H6F3NO2S2/c14-13(15,16)6-4-8-10(17-5-6)9(7-2-1-3-20-7)11(21-8)12(18)19/h1-5H,(H,18,19)
• InChI Key: DATGNBAKWXHSMN-UHFFFAOYSA-N
• Canonical SMILES: C1=CSC(=C1)C2=C(SC3=C2N=CC(=C3)C(F)(F)F)C(=O)O
• Molecular Formula: C13H6F3NO2S2
• Molecular Weight: 329.3 g/mol

Description

“3-(2-Thienyl)-6-(trifluoromethyl)thieno[3,2-b]pyridine-2-carboxylic acid” is a chemical compound that belongs to the class of organic compounds known as thienopyridines. Thienopyridines are compounds containing a thiophene ring fused to a pyridine ring. Thiophene is a 5-membered aromatic ring with one sulfur atom.

Synthesis Analysis

The synthesis of thieno[2,3-b]pyridines has been extensively studied. The recent data (2007–2018) on the synthesis of thieno[2,3-b]pyridines are summarized and systematized. Protodeboronation of pinacol boronic esters has been reported as a method for the synthesis of related compounds.

Scientific Research Applications

Anti-Cancer Activity

The compound’s amide-functionalized derivatives have shown promising anti-cancer properties. . Notably, compounds 7d, 7e, and 7f exhibited significant anti-cancer activity against human cancer cell lines, including cervical cancer (HeLa), colon cancer (COLO 205), liver cancer (HepG2), and breast cancer (MCF7). Molecular docking studies further revealed interactions that contribute to their efficacy.

Triarylmethane Dyes

Novel triarylmethane dyes decorated with 2-thienyl and related rings have been explored for their optical properties. These dyes exhibit bathochromic shifts compared to known crystal violet dyes. .

Optoelectronic Materials

Incorporating a trifluoromethyl group at the 3-position of a thieno[3,4-b]thiophene-2-ethyl carboxylate unit significantly alters the optical and electrochemical properties of polymers. .

Field-Effect Transistors (FETs)

Soluble thieno[3,2-b]thiophene (TT) oligomers with alternating TT and bithiophene or fluorene triad architectures have been synthesized. .

Future Directions

Thiophene and its derivatives have emerged as a remarkable entity in organic electronics owing to their high resonance energy, more electrophilic reactivity than benzene, high π-electron density, planar structure, and the presence of vacant d-orbital. Therefore, “3-(2-Thienyl)-6-(trifluoromethyl)thieno[3,2-b]pyridine-2-carboxylic acid” and related compounds may have potential applications in organic electronics and functional supramolecular chemistry.

Mechanism of Action

Target of Action

Thieno[2,3-b]pyridines, a closely related class of compounds, have been extensively studied and are known to interact with various biological targets .

Mode of Action

Thieno[2,3-b]pyridines are known to interact with their targets through various mechanisms, including hydrogen bonding and π-π stacking interactions .

Biochemical Pathways

Thieno[2,3-b]pyridines are known to be involved in a variety of biochemical pathways due to their diverse biological activities .

Result of Action

Thieno[2,3-b]pyridines are known to exhibit a wide range of biological activities, suggesting that they may have diverse molecular and cellular effects .

Action Environment

Factors such as ph, temperature, and the presence of other molecules can potentially influence the action of thieno[2,3-b]pyridines .